Cas no 416867-99-7 (N-[2-(piperidin-1-yl)ethyl]thiolan-3-amine)

• Product name: N-[2-(piperidin-1-yl)ethyl]thiolan-3-amine
• CAS No: 416867-99-7
• MF: C₁₁H₂₂N₂S
• MW: 214.370781421661
• CID: 5234671
• PubChem ID: 4107026

N-[2-(piperidin-1-yl)ethyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanamine, N-(tetrahydro-3-thienyl)-
• N-[2-(piperidin-1-yl)ethyl]thiolan-3-amine

• Inchi： 1S/C11H22N2S/c1-2-6-13(7-3-1)8-5-12-11-4-9-14-10-11/h11-12H,1-10H2
• InChI Key： SFTWTHVKSGANSI-UHFFFAOYSA-N
• SMILES： N1(CCNC2CCSC2)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-[2-(piperidin-1-yl)ethyl]thiolan-3-amine

Comprehensive Overview of N-[2-(piperidin-1-yl)ethyl]thiolan-3-amine (CAS No. 416867-99-7): Properties, Applications, and Research Insights

N-[2-(piperidin-1-yl)ethyl]thiolan-3-amine (CAS No. 416867-99-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines a piperidine ring with a thiolane moiety, linked via an ethylamine spacer, offering versatile reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in modulating central nervous system (CNS) targets and enzyme inhibition. Its CAS number 416867-99-7 serves as a critical identifier in regulatory and safety documentation.

The compound's molecular structure features a piperidin-1-yl group, known for its bioavailability and lipophilicity, which enhances membrane permeability—a key factor in blood-brain barrier (BBB) penetration. Meanwhile, the thiolan-3-amine segment introduces sulfur-based functionality, often associated with chelation and redox activity. Such properties align with current trends in precision medicine and targeted therapy, addressing growing demand for compounds with tailored pharmacokinetics. Recent studies highlight its potential in neuroprotective agents and GPCR modulation, topics frequently searched in academic databases.

Synthetic routes to N-[2-(piperidin-1-yl)ethyl]thiolan-3-amine typically involve reductive amination or nucleophilic substitution strategies. Optimizing yield and purity remains a focus, as reflected in patents citing CAS 416867-99-7. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, while computational models predict interactions with biological targets. These methodologies resonate with industry searches for structure-activity relationship (SAR) analysis tools.

Beyond pharmacology, this compound's chemical stability and solubility profile make it a candidate for material science applications, such as polymer catalysts or ligand design. Environmental considerations are also addressed through studies on its biodegradation pathways, responding to global interest in green chemistry. Regulatory filings referencing 416867-99-7 emphasize compliance with REACH and GMP standards, ensuring safe handling protocols.

Emerging discussions in AI-driven drug discovery platforms frequently include N-[2-(piperidin-1-yl)ethyl]thiolan-3-amine as a case study for fragment-based drug design (FBDD). Its modular structure allows scaffold hopping, a technique popular in medicinal chemistry forums. Additionally, its metabolite profiling data supports ADMET prediction algorithms—a hot topic in computational biology circles.

In summary, CAS No. 416867-99-7 represents a multifaceted compound bridging organic synthesis, drug development, and materials engineering. Its nomenclature—piperidin-1-yl, thiolan-3-amine, and ethyl linker—encapsulates its chemical essence while aligning with search trends for heterocyclic building blocks. As research progresses, this molecule may unlock novel therapeutic paradigms or industrial innovations.